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Introduction

Vesicle-associated membrane protein-associated protein B (VAPB) is an integral membrane
protein of the endoplasmic reticulum (ER) that plays a crucial role in a variety of cellular
processes.[1] As a type IV membrane protein, VAPB is involved in the unfolded protein
response (UPR), cellular calcium homeostasis, and vesicle trafficking.[1][2][3] VAPB can form
homodimers and heterodimers with its homolog VAPA and interacts with a range of other
proteins, often by binding to a two-phenylalanines-in-an-acidic-tract (FFAT) motif present in its
binding partners.[1] Given its involvement in cellular homeostasis, mutations in VAPB have
been linked to neurodegenerative diseases such as amyotrophic lateral sclerosis (ALS).[1][2][3]

Co-immunoprecipitation (Co-IP) is a powerful and widely used technique to study protein-
protein interactions in their native cellular environment. This method involves using a specific
antibody to capture a protein of interest ("bait"), along with any proteins it is interacting with
("prey"), from a cell lysate. This application note provides a detailed protocol for the co-

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1177521#bc-rfq
https://en.wikipedia.org/wiki/VAPB
https://en.wikipedia.org/wiki/VAPB
https://www.uniprot.org/uniprotkb/O95292/entry
https://www.ncbi.nlm.nih.gov/gene/9217
https://en.wikipedia.org/wiki/VAPB
https://en.wikipedia.org/wiki/VAPB
https://www.uniprot.org/uniprotkb/O95292/entry
https://www.ncbi.nlm.nih.gov/gene/9217
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

immunoprecipitation of VAPB and its interacting partners, optimized for an ER-resident
membrane protein.

Principle of VAPB Co-Immunoprecipitation

The Co-IP procedure begins with the gentle lysis of cells to solubilize proteins while preserving
their native interactions. Since VAPB is a membrane protein, the choice of detergent in the lysis
buffer is critical to solubilize the ER membrane without disrupting protein complexes.[4] A
specific antibody against VAPB is then added to the cell lysate to form an immune complex.
This complex is subsequently captured on protein A/G-conjugated beads. After a series of
washes to remove non-specifically bound proteins, the VAPB-containing protein complex is
eluted from the beads. The eluted proteins can then be identified by downstream applications
such as Western blotting or mass spectrometry.

Key Interaction Partners of VAPB

VAPB is known to interact with a variety of proteins, which can serve as positive controls or
targets for a Co-IP experiment. Some of the well-characterized VAPB interactors include:

o PTPIP51 (Protein Tyrosine Phosphatase-Interacting Protein 51): An outer mitochondrial
membrane protein that tethers the ER to mitochondria through its interaction with VAPB.[2]

e FAF1 (Fas-Associated Factor 1): A p97 cofactor that interacts with VAPB.
o ASNAL (Arsenical-pump Driving ATPase): Another binding partner of VAPB.

o STING (Stimulator of Interferon Genes): An ER-anchored protein that forms a complex with
VAPB.

o FFAT motif-containing proteins: VAPB binds to a number of proteins containing the FFAT
motif, playing a role in lipid transport and signaling.[1]

Experimental Protocol: Co-Immunoprecipitation of
VAPB

This protocol is designed for cultured mammalian cells expressing endogenous or
overexpressed tagged VAPB.
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Reagents and Buffers

Reagent/Buffer Composition Storage

137 mM NacCl, 2.7 mM KCI, 10
mM Na2HPO4, 1.8 mM Room Temperature
KH2PO4, pH 7.4

PBS (Phosphate-Buffered

Saline)

50 mM Tris-HCI pH 7.4, 150
mM NaCl, 1 mM EDTA, 1%
Co-IP Lysis Buffer Triton X-100 or 1% NP-40, 4°C
Protease Inhibitor Cocktail
(add fresh)

50 mM Tris-HCI pH 7.4, 150
Wash Buffer mM NaCl, 1 mM EDTA, 0.1% 4°C
Triton X-100 or 0.1% NP-40

Elution Buffer (for Western 1X SDS-PAGE Sample Buffer

_ _ Room Temperature
Blotting) (e.g., Laemmli buffer)

0.1 M Glycine-HCI, pH 2.5-3.0
Elution Buffer (for Mass or "Soft" Elution Buffer (0.2%
Spectrometry) SDS, 0.1% Tween-20, 50 mM
Tris-HCI, pH 8.0)[5]

4°C

_ Agarose or magnetic beads
Protein A/G Beads ) ] ] 4°C
conjugated with Protein A/G

Step-by-Step Methodology

1. Cell Culture and Harvest: a. Culture mammalian cells (e.g., HEK293T, HelLa) expressing the
VAPB protein of interest to ~80-90% confluency. b. Wash the cells twice with ice-cold PBS. c.
Harvest the cells by scraping in ice-cold PBS and transfer to a pre-chilled microcentrifuge tube.
d. Pellet the cells by centrifugation at 500 x g for 3 minutes at 4°C.

2. Cell Lysis: a. Resuspend the cell pellet in an appropriate volume of ice-cold Co-IP Lysis
Buffer (e.g., 1 mL for a 10 cm dish). b. Incubate the lysate on ice for 30 minutes with occasional
vortexing to ensure complete lysis. c. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C
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to pellet cellular debris. d. Transfer the supernatant (cleared lysate) to a new pre-chilled
microcentrifuge tube.

3. Pre-clearing the Lysate (Optional but Recommended): a. Add 20 pL of Protein A/G bead
slurry to the cleared lysate. b. Incubate for 1 hour at 4°C on a rotator. c. Pellet the beads by
centrifugation at 1,000 x g for 1 minute at 4°C. d. Carefully transfer the supernatant to a new
pre-chilled microcentrifuge tube. This is the pre-cleared lysate.

4. Immunoprecipitation: a. Determine the protein concentration of the pre-cleared lysate using
a standard protein assay (e.g., BCA assay). b. Take an aliquot of the lysate (e.g., 20-50 pL) to
serve as the "input” control. c. To the remaining lysate (typically 500 pg to 1 mg of total protein),
add the primary antibody against VAPB (or the tag if using a tagged protein). The optimal
antibody concentration should be determined empirically (typically 1-5 pg). d. As a negative
control, perform a parallel immunoprecipitation with a non-specific IgG antibody of the same
isotype. e. Incubate the lysate-antibody mixture for 2-4 hours or overnight at 4°C on a rotator.

5. Capture of Immune Complexes: a. Add 30-50 pL of Protein A/G bead slurry to the lysate-
antibody mixture. b. Incubate for 1-2 hours at 4°C on a rotator to allow the beads to bind the
antibody-antigen complexes.

6. Washing: a. Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C. b. Carefully
aspirate and discard the supernatant. c. Resuspend the beads in 1 mL of ice-cold Wash Buffer.
d. Repeat the wash step 3-4 times to remove non-specifically bound proteins.

7. Elution:

o For Western Blot Analysis: a. After the final wash, remove all supernatant. b. Add 30-50 pL of
1X SDS-PAGE Sample Buffer directly to the beads. c. Boil the samples at 95-100°C for 5-10
minutes to elute the proteins and denature them. d. Centrifuge the beads and collect the
supernatant containing the eluted proteins.

o For Mass Spectrometry Analysis: a. After the final wash, resuspend the beads in 50 pL of an
appropriate elution buffer (e.g., 0.1 M Glycine-HCI, pH 2.5-3.0). b. Incubate for 5-10 minutes
at room temperature with gentle agitation. c. Pellet the beads and transfer the supernatant to
a new tube containing a neutralization buffer (e.g., 1 M Tris-HCI, pH 8.5) if using a low pH
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elution. d. Alternatively, use a "soft" elution buffer to preserve the integrity of the antibody for
potential reuse.[5]

8. Analysis: a. Analyze the eluted proteins and the input control by SDS-PAGE and Western
blotting using antibodies against VAPB and the expected interacting protein(s). b. For discovery
of novel interacting partners, the eluted sample can be processed for analysis by mass
spectrometry.

Data Presentation

Quantitative data from downstream analyses, such as mass spectrometry, should be
summarized for clear interpretation.

. Fold
Identified ]
. . . . Enrichment
Bait Protein Interacting Peptide Count p-value
. (Sample vs.
Protein
Control)
VAPB PTPIP51 25 15.2 <0.001
VAPB FAF1 18 10.5 <0.005
VAPB Protein X 12 8.3 <0.01
IgG Control PTPIP51 1 1.0 n.s.
Visualizations
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VAPB Co-Immunoprecipitation Workflow dot
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Caption: VAPB-PTPIP51 interaction at ER-Mitochondria contact sites.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1177521/docs?utm_src=pdf-body-img#application-note-co-immunoprecipitation-of-vapb-protein-complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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